Cas no 98420-91-8 (4-Chloro-2-isopropylpyridine)

4-Chloro-2-isopropylpyridine is a halogenated pyridine derivative characterized by its chloro and isopropyl functional groups at the 4- and 2-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive chloro group enables nucleophilic substitution reactions, while the isopropyl moiety enhances steric and electronic properties, making it valuable for tailored molecular design. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features make it a useful building block for constructing complex heterocyclic frameworks, contributing to its utility in medicinal chemistry and material science applications.

4-Chloro-2-isopropylpyridine structure

Product Name:4-Chloro-2-isopropylpyridine

CAS No:98420-91-8

MF:C₈H₁₀ClN

MW:155.624701023102

MDL:MFCD11043616

CID:1002507

PubChem ID:13498001

Update Time:2025-10-12

4-Chloro-2-isopropylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-isopropylpyridine
- 4-chloro-2-propan-2-ylpyridine
- 4-Chloro-2-(propan-2-yl)pyridine
- 4-chloro-2-isopropyl-pyridine
- PMEPPZBLQNOHJA-UHFFFAOYSA-N
- 6890AC
- AK113250
- AB0094809
- YDA42091
- C77363
- DTXSID80542251
- DS-6250
- CS-0154264
- 98420-91-8
- MFCD11043616
- AKOS006306316
- SCHEMBL908395
- MDL： MFCD11043616
- Inchi： 1S/C8H10ClN/c1-6(2)8-5-7(9)3-4-10-8/h3-6H,1-2H3
- InChI Key： PMEPPZBLQNOHJA-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1)C(C)C

Computed Properties

Exact Mass: 155.0501770g/mol
Monoisotopic Mass: 155.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.6

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 180.1±20.0 °C at 760 mmHg
Flash Point: 78.3±7.4 °C
Vapor Pressure: 1.2±0.3 mmHg at 25°C

4-Chloro-2-isopropylpyridine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-2-isopropylpyridine Pricemore >>

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Alichem	A029192486-10g	4-Chloro-2-isopropylpyridine	98420-91-8	95%	10g	$1711.60	2023-08-31
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